1-(4-methoxy-2,5-dimethylbenzyl)-3,5-dimethylpiperidine

• IUPAC Name: 1-[(4-methoxy-2,5-dimethylphenyl)methyl]-3,5-dimethylpiperidine
• InChI: InChI=1S/C17H27NO/c1-12-6-13(2)10-18(9-12)11-16-7-15(4)17(19-5)8-14(16)3/h7-8,12-13H,6,9-11H2,1-5H3
• InChI Key: VOCITIISMLBSFE-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(CN(C1)CC2=C(C=C(C(=C2)C)OC)C)C
• Molecular Formula: C17H27NO
• Molecular Weight: 261.4 g/mol

Description

1-(4-methoxy-2,5-dimethylbenzyl)-3,5-dimethylpiperidine, commonly known as MDPV, is a synthetic cathinone that has gained popularity as a recreational drug. However, MDPV has also been studied for its potential therapeutic uses, particularly in the treatment of depression and anxiety disorders. In

Mechanism of Action

MDPV acts as a reuptake inhibitor of dopamine and norepinephrine, meaning that it prevents these neurotransmitters from being reabsorbed into the nerve cells that released them. This leads to an increase in the levels of dopamine and norepinephrine in the brain, which can result in feelings of euphoria, increased energy, and improved mood.
Biochemical and Physiological Effects:
MDPV has been shown to have a number of biochemical and physiological effects, including increased heart rate, blood pressure, and body temperature. It can also cause vasoconstriction, which can lead to reduced blood flow to certain organs, including the heart and kidneys. In addition, MDPV has been shown to have neurotoxic effects, particularly on dopamine neurons in the brain.

Advantages and Limitations for Lab Experiments

MDPV is a useful tool for researchers studying the neurochemical mechanisms of mood regulation and addiction. However, its recreational use and potential for abuse make it a challenging substance to work with in a laboratory setting. In addition, the neurotoxic effects of MDPV make it important for researchers to exercise caution when working with this substance.

Future Directions

There are a number of future directions for research on MDPV. One area of interest is the potential therapeutic uses of MDPV in the treatment of depression and anxiety disorders. Another area of interest is the development of safer and more effective synthetic cathinones that can be used for research purposes. Finally, researchers are also interested in studying the long-term effects of MDPV use on the brain and other organs.

Synthesis Methods

MDPV can be synthesized through a multi-step process involving the reaction of 4-methoxyphenylacetonitrile with 2,5-dimethyl-2,5-dihydrofuran, followed by the reaction of the resulting intermediate with piperidine. The final product is then purified through recrystallization.

Scientific Research Applications

MDPV has been studied for its potential therapeutic uses, particularly in the treatment of depression and anxiety disorders. In animal studies, MDPV has been shown to increase the levels of dopamine and norepinephrine in the brain, which are neurotransmitters that are involved in mood regulation. MDPV has also been shown to have anxiolytic and antidepressant effects in animal models.